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Compound of Interest

Compound Name: D-64131

Cat. No.: B1669715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of D-64131, a potent tubulin polymerization inhibitor. Adherence to these guidelines is

essential to ensure personal safety and mitigate environmental contamination.

Compound Information and Hazards
D-64131 is a yellow crystalline solid used in cancer research for its antimitotic activity. It

functions by inhibiting tubulin polymerization, a critical process for cell division. As a cytotoxic

compound, D-64131 presents several health hazards upon exposure.

Table 1: Physical and Chemical Properties of D-64131

Property Value

Appearance Yellow crystalline solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Table 2: GHS Hazard Classifications for D-64131
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Personal Protective Equipment (PPE)
Due to the hazardous nature of D-64131, stringent PPE protocols must be followed at all times.

Table 3: Recommended Personal Protective Equipment for Handling D-64131

Protection Type Specification Rationale

Hand Protection
Nitrile or neoprene gloves

(double gloving recommended)

To prevent skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield

To protect against splashes

and airborne particles.

Body Protection
A fully buttoned lab coat with

elastic cuffs

To prevent contamination of

personal clothing.

Respiratory Protection A NIOSH-approved respirator

Required when handling the

powder form or when there is a

risk of aerosolization.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of D-64131 and ensuring a

safe laboratory environment.

Storage
Store D-64131 in its original, tightly sealed container in a freezer at -20°C.
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The storage area should be clearly labeled with the compound's name and hazard symbols.

Preparation of Solutions
All handling of the powdered form of D-64131 should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Solutions of D-64131 are unstable and should be prepared fresh for each experiment.

When dissolving in DMSO, use appropriate precautions for handling this solvent, as it can

facilitate the absorption of other chemicals through the skin.

Experimental Workflow
The following diagram outlines the general workflow for handling D-64131 in a laboratory

setting.
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Preparation
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to desired concentration
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Use immediately

Collect all contaminated
waste (solid & liquid)

Post-experiment cleanup

Segregate into appropriate
cytotoxic waste containers

Follow waste protocol

Arrange for licensed
hazardous waste disposal

Ensure proper labeling
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Handling Workflow for D-64131

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Table 4: Emergency Response Plan

Incident Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For a small spill, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. For a large spill, contact

your institution's environmental health and

safety department immediately.

Disposal Plan
As a cytotoxic compound, D-64131 and all materials contaminated with it must be disposed of

as hazardous waste.

Waste Segregation: All waste contaminated with D-64131, including unused solutions,

contaminated labware (e.g., pipette tips, tubes), and PPE, must be segregated from general

laboratory waste.

Waste Containers: Use clearly labeled, leak-proof containers designated for cytotoxic waste.
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Disposal Method: Disposal should be carried out through a licensed hazardous waste

disposal company. Do not dispose of D-64131 down the drain or in regular trash. Follow all

local, state, and federal regulations for hazardous waste disposal.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling the potent tubulin inhibitor D-64131 and ensure a safe and compliant

laboratory environment.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-64131]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669715#personal-protective-equipment-for-
handling-d-64131]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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